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Compound of Interest

Compound Name: 2-Amino-5-ethylbenzoic acid

Cat. No.: B1277802 Get Quote

An In-depth Technical Guide to 2-Amino-5-
ethylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability, synthesis, and

key technical data for 2-Amino-5-ethylbenzoic acid (CAS No. 2475-82-3), a valuable building

block in pharmaceutical and chemical research.

Commercial Availability and Suppliers
2-Amino-5-ethylbenzoic acid is available from a range of chemical suppliers, catering to

various research and development needs. The compound is typically offered in research-grade

purities. While pricing is subject to fluctuation and supplier-specific quotes, the following tables

summarize the available quantitative data from several commercial vendors.

Table 1: Product Specifications from Various Suppliers
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Supplier Purity
Available
Quantities

Storage Conditions

Aladdin Scientific ≥ 98% 1g Room Temperature

BOC Sciences ≥ 97% Inquire Room Temperature

CP Lab Safety 95% 1g Not Specified[1]

Fluorochem ≥ 97% Inquire Not Specified[2]

Weifang Yangxu

Group Co., Ltd.
≥ 99%

Milligram to Kilogram

Scale
Cool, dry place[3]

Yancheng KangdiSen

Pharmaceutical Co.,

Ltd.

Inquire Inquire Not Specified[4]

Changzhou

Hopschain Chemical

Co.,Ltd.

Inquire Inquire Not Specified[4]

Capot Chemical

Co.,Ltd.
Inquire Inquire Not Specified[4]

Table 2: Chemical and Physical Properties

Property Value

CAS Number 2475-82-3[3]

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol [5]

Appearance White crystalline powder

Synthesis of 2-Amino-5-ethylbenzoic Acid
A common laboratory-scale synthesis of 2-Amino-5-ethylbenzoic acid involves the oxidative

cleavage of 5-ethylindoline-2,3-dione (5-ethylisatin).[4]
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Experimental Protocol: Synthesis from 5-Ethylindoline-
2,3-dione
This protocol is adapted from a general procedure and provides a step-by-step guide for the

synthesis.[4]

Materials:

5-ethylindoline-2,3-dione (5-ethylisatin)

Sodium hydroxide (NaOH)

30% Hydrogen peroxide (H₂O₂) solution

Glacial acetic acid

Distilled water

Ethanol

Standard laboratory glassware and equipment (beakers, flasks, magnetic stirrer, filtration

apparatus)

Procedure:

Preparation of Sodium Hydroxide Solution: Dissolve 6.5 g (162.5 mmol) of sodium hydroxide

in 52 mL of distilled water in a beaker. Cool the solution to below 30°C.

Reaction Setup: In a separate reaction vessel equipped with a magnetic stirrer, slowly add

9.6 g (54.8 mmol) of 5-ethylindoline-2,3-dione to the cooled sodium hydroxide solution with

continuous stirring.

Cooling: Further cool the reaction mixture to below 15°C using an ice bath.

Oxidation: Slowly add 15.6 g of 30% hydrogen peroxide solution dropwise to the reaction

mixture. It is crucial to control the rate of addition to maintain the reaction temperature

between 15-20°C.
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Reaction Time: After the complete addition of hydrogen peroxide, continue stirring the

reaction mixture at 15-20°C for an additional hour.

Precipitation: Slowly add glacial acetic acid dropwise to the reaction mixture to adjust the pH

to 5-6. A yellow solid will precipitate out of the solution.

Isolation of Product: Collect the precipitated solid by filtration. Wash the solid with a small

amount of cold water and then allow it to dry.

Purification: Recrystallize the crude product from an ethanol/water (1:1, v/v) mixture to obtain

the purified 2-Amino-5-ethylbenzoic acid. A reported yield for a similar synthesis is

approximately 38%.[4]

Experimental Workflow and Diagrams
The synthesis of 2-Amino-5-ethylbenzoic acid from 5-ethylindoline-2,3-dione can be

visualized as a straightforward workflow.

Starting Materials

Reaction Steps Workup and Purification Final Product

5-Ethylindoline-2,3-dione

Dissolution in aq. NaOHNaOH (aq)

H2O2 (30%)

Oxidative Cleavage with H2O2
(15-20°C, 1h)

Acidification with Acetic Acid
(pH 5-6) Filtration Washing with Cold Water Drying Recrystallization

(Ethanol/Water) 2-Amino-5-ethylbenzoic acid

Click to download full resolution via product page

Synthesis workflow for 2-Amino-5-ethylbenzoic acid.
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As 2-Amino-5-ethylbenzoic acid is primarily a chemical building block, its direct involvement

in specific signaling pathways is not prominently documented in publicly available literature. Its

utility lies in its incorporation into larger molecules with potential biological activity. Researchers

in drug discovery may utilize this compound as a scaffold or intermediate for the synthesis of

novel therapeutic agents. The logical workflow for its application in such a context is presented

below.
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Identify Target Scaffold

2-Amino-5-ethylbenzoic acid
(Building Block)

Chemical Synthesis of Derivatives

High-Throughput Screening

Hit Identification

Inactive

Lead Optimization

Active

Preclinical Studies

Clinical Trials

New Drug Candidate
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Logical workflow in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. fluorochem.co.uk [fluorochem.co.uk]

3. 2-amino-5-ethylbenzoic acid, CasNo.2475-82-3 weifang yangxu group co.,ltd China
(Mainland) [yangxulaobao.lookchem.com]

4. 2-amino-5-ethylbenzoic acid | 2475-82-3 [chemicalbook.com]

5. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [commercial availability and suppliers of 2-Amino-5-
ethylbenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277802#commercial-availability-and-suppliers-of-2-
amino-5-ethylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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